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Compound of Interest

Compound Name: (2-Ethylpyridin-4-yl)methanol

CAS No.: 165558-78-1

Cat. No.: B067234

Get Quote

As a preferred partner in laboratory safety and chemical handling, we provide more than just

reagents; we deliver the operational intelligence required to protect your team and your

research. (2-Ethylpyridin-4-yl)methanol (CAS: 165558-78-1) is a critical building block in drug

development, but its structural properties demand rigorous, self-validating safety protocols.

Hazard Assessment & Mechanistic Causality
To handle (2-Ethylpyridin-4-yl)methanol safely, personnel must understand how it interacts

with biological tissues. The molecule consists of a highly lipophilic pyridine ring substituted with

an ethyl group and a hydroxymethyl group.

Dermal Permeability: The lipophilicity of the pyridine core allows it to readily partition into the

stratum corneum, making dermal absorption a primary vector for systemic exposure .

Acute Tissue Irritation: Concurrently, the hydroxymethyl moiety acts as a strong hydrogen-

bond donor and acceptor. Upon contact with the moisture of mucous membranes or the

respiratory tract, it causes rapid localized protein denaturation and severe irritation .
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Consequently, handling this compound requires an engineered safety system where

environmental controls and Personal Protective Equipment (PPE) work in tandem to eliminate

exposure pathways .

Mandatory PPE & Engineering Controls Matrix
Standard laboratory PPE is insufficient for pyridine derivatives. The following matrix outlines the

required equipment, quantitative standards, and the biochemical rationale for each selection.
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Equipment
Category

Specification
Quantitative
Standard

Mechanistic
Rationale

Hand Protection
Butyl rubber or heavy-

duty Nitrile gloves

Thickness ≥ 0.11

mmBreakthrough >

240 mins

Pyridine derivatives

are aggressive

organic solvents that

rapidly permeate and

swell natural rubber

(latex) and thin-mil

nitrile, leading to

catastrophic

breakthrough. Butyl

rubber provides

superior chemical

resistance.

Eye Protection
NIOSH-approved

indirect-vent goggles

ANSI Z87.1 (D3 rating

for splash/droplet)

Direct-vent safety

glasses allow

chemical vapors to

enter the ocular

space. The moisture

of the eye rapidly

absorbs the water-

soluble pyridine-

methanol, causing

acute severe corneal

irritation.

Ventilation Chemical Fume Hood
Face velocity: 0.4 –

0.6 m/s (80–120 fpm)

Prevents the

accumulation of

volatile vapors and the

aerosolization of

particulates during

weighing and transfer.

Respiratory Half-mask respirator

with Organic Vapor

(OV) cartridges

Assigned Protection

Factor (APF) = 10

Required only if

handling outside a

fume hood or during a

spill response.
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Mitigates inhalation of

aerosolized powders

or volatile vapors.

Operational Workflow: Donning, Handling, and
Doffing
The following step-by-step methodology ensures a sterile and safe operational loop, preventing

both primary exposure and secondary contamination.

Phase 1: Pre-Operational Setup & Donning
Ventilation Verification: Verify the chemical fume hood is operational and within the 0.4–0.6

m/s face velocity range. Never handle the neat material on an open bench.

Glove Integrity Check: Perform an inflation test on your butyl or heavy-duty nitrile gloves to

check for micro-tears before donning.

Layering: Don a flame-resistant or chemical-resistant lab coat. Ensure the cuffs of the lab

coat are tucked inside the gloves to eliminate exposed skin at the wrists.

Eye Protection: Secure indirect-vent goggles, ensuring a tight seal against the face.

Phase 2: Handling & Transfer
Static Mitigation: Use anti-static spatulas and weighing boats to prevent the electrostatic

aerosolization of the compound.

Transfer: Keep the primary container sealed until immediately before use. Pyridine

derivatives can be hygroscopic; minimizing air exposure protects both the chemical's

integrity and the operator.

Tool Decontamination: Immediately place used spatulas and glassware into a designated

solvent wash bin inside the fume hood. Do not leave contaminated tools exposed.

Phase 3: Doffing & Post-Operation
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Glove Removal: Use the "beak method" (pinching the exterior of the glove at the wrist and

pulling it inside out) to trap surface contaminants within the inverted glove.

Hand Hygiene: Wash hands immediately with soap and water. Critical Causality: Do not use

solvents like ethanol or acetone to wash hands. Solvents strip the skin's natural lipid barrier

and dramatically increase the dermal permeability of any residual chemical .

Spill Response & Disposal Plan
In the event of a breach, follow this procedural response to neutralize the threat and comply

with Environmental Protection Agency (EPA) and Resource Conservation and Recovery Act

(RCRA) standards .

Immediate Spill Protocol
Isolate & Evacuate: Immediately alert laboratory personnel and restrict access to the spill

zone.

Containment: If the material is in powder form, do not sweep it dry, as this generates

hazardous inhalable dust. Gently cover the spill with damp absorbent pads or an inert

binding agent (e.g., sand or vermiculite).

Collection: Use non-sparking, disposable scoops to transfer the absorbed material into a

compatible, sealable high-density polyethylene (HDPE) hazardous waste container.

Surface Decontamination: Wash the spill area with copious amounts of water and laboratory

detergent to remove residual pyridine organics.

RCRA-Compliant Disposal
Labeling: Clearly label the container as "Hazardous Chemical Waste: Pyridine Derivative

(Toxic/Irritant)."

Storage: Store in a designated secondary containment bin away from strong oxidizers and

strong acids.

Final Disposal: Coordinate with your Environmental Health and Safety (EHS) department for

high-temperature incineration, which is the standard RCRA disposal method for nitrogenous
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organic compounds.

Workflow Visualization

Hazard Assessment:
(2-Ethylpyridin-4-yl)methanol
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Click to download full resolution via product page

Operational workflow for handling (2-Ethylpyridin-4-yl)methanol, from hazard assessment to

disposal.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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